Cas no 168551-88-0 (Ethyl 2-(2-aminothiazol-4-yl)-2-(((isopropoxycarbonyl)oxy)imino)acetate)
168551-88-0 structure
Product Name:Ethyl 2-(2-aminothiazol-4-yl)-2-(((isopropoxycarbonyl)oxy)imino)acetate
CAS No:168551-88-0
MF:C11H15N3O5S
MW:301.31890130043
CID:111094
PubChem ID:18610822
Update Time:2025-04-18
Ethyl 2-(2-aminothiazol-4-yl)-2-(((isopropoxycarbonyl)oxy)imino)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(2-aminothiazol-4-yl)-2-(((isopropoxycarbonyl)oxy)imino)acetate
- 2-(2-AMINOTHIAZOLE-4-YL)-2-[2-(TERT.BUTOXYCARBONYL)-METHOXYIMINO]ACETIC ACID
- 4-Thiazoleacetic acid,2-amino-a-[[[(1-methylethoxy)carbonyl]oxy]imino]-,ethyl ester
- 2-(2-Aminothiazole-4-yl)-2-[tert--Butoxycarbonyl)-Methoxyimino]AceticAcid
- 2-(2-Aminothiazol-4-yl)-2-(2-tert-butoxycarbonyl)-methoxyiminoacetic acid
- 2-(2-aminothiazole-4-yl)-2-[2-(tertbutyl carbonyl)-methoxy imino]acetic acid
- 2-(2-Aminothiazole-4-yl)-2-[2-
- SCHEMBL6659009
- (2-Aminothiazol-4-yl)-tert-butoxycarbonylmethoxyimino acetic acid
- attma
- AKOS015964283
- (2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethoxy]iminoacetic acid
- D81936
- (z)-2-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonylmethoxyimino)acetic acid
- AC-5567
- 2-(2-aminothiazol-4-yl)-(Z)-2-(t-butoxycarbonylmethoxyimino)acetic acid
- 2-(2-Aminothiazole-4-yl)-2-[2-(tert-butylcarbonyl)methoxyimino]acetic acid
- 74440-02-1
- (Z)-2-(2-amino-4-thiazolyl)-2-(t-butoxycarbonylmethoxyimino)acetic acid
- C11H15N3O5S
- 2-(2-aminothiazol-4-yl)-2(Z)-(tert-butoxycarbonylmethoxyimino)acetic acid
- XSQPXYAKVKORFJ-ZSOIEALJSA-N
- 168551-88-0
- 4-Thiazoleacetic acid, 2-amino-α-[[[(1-methylethoxy)carbonyl]oxy]imino]-, ethyl ester
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- Inchi: 1S/C11H15N3O5S/c1-11(2,3)19-7(15)4-18-14-8(9(16)17)6-5-20-10(12)13-6/h5H,4H2,1-3H3,(H2,12,13)(H,16,17)/b14-8+
- InChI Key: XSQPXYAKVKORFJ-RIYZIHGNSA-N
- SMILES: S1C(N)=NC(=C1)/C(/C(=O)O)=N\OCC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 301.07335
- Monoisotopic Mass: 301.07324176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 422.0±37.0 °C(Predicted)
- PSA: 124.1
- pka: 1.92±0.10(Predicted)
Ethyl 2-(2-aminothiazol-4-yl)-2-(((isopropoxycarbonyl)oxy)imino)acetate Related Literature
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Mithun Chowdhury,Muhammad T. Sajjad,Victoria Savikhin,Noémie Hergué,Karina B. Sutija,Stefan D. Oosterhout,Michael F. Toney,Philippe Dubois,Arvydas Ruseckas,Ifor D. W. Samuel Phys. Chem. Chem. Phys. 2017 19 12441
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Mithun Chowdhury,Muhammad T. Sajjad,Victoria Savikhin,Noémie Hergué,Karina B. Sutija,Stefan D. Oosterhout,Michael F. Toney,Philippe Dubois,Arvydas Ruseckas,Ifor D. W. Samuel Phys. Chem. Chem. Phys. 2017 19 12441
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Victoria Aleksandropoulou,Konstantinos Eleftheriadis,Evangelia Diapouli,Kjetil Torseth,Mihalis Lazaridis J. Environ. Monit. 2012 14 266
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Victoria Aleksandropoulou,Konstantinos Eleftheriadis,Evangelia Diapouli,Kjetil Torseth,Mihalis Lazaridis J. Environ. Monit. 2012 14 266
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Timo Weckman,Kari Laasonen Phys. Chem. Chem. Phys. 2015 17 17322
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